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Compound of Interest

Compound Name: 4,4'-di-tert-Butylbiphenyl

Cat. No.: B167987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 4,4'-di-
tert-Butylbiphenyl (CAS No. 1625-91-8), a chemical intermediate utilized in various research

and manufacturing applications. This document synthesizes available data on its physical,

chemical, and toxicological properties, offering guidance on safe handling, storage, and

emergency procedures. All quantitative data has been consolidated into structured tables for

ease of reference and comparison.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of a substance is paramount

for its safe handling and use in experimental settings. The following table summarizes the key

physical and chemical characteristics of 4,4'-di-tert-Butylbiphenyl.
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Property Value Reference

Molecular Formula C20H26 [1][2]

Molecular Weight 266.42 g/mol [1]

Appearance
White to pale yellow or yellow-

orange powder/solid
[1][3]

Odor Odorless [1][3]

Melting Point 126 - 130 °C (258.8 - 266 °F) [1][4]

Boiling Point
190 - 192 °C (374 - 377.6 °F)

at 13 mmHg
[3][4]

Water Solubility Insoluble
Not explicitly quantified in

sources

Purity >95% to 99% [1][4][5]

Toxicological Data
Toxicological data is crucial for assessing the potential health hazards associated with a

chemical. Based on available information, 4,4'-di-tert-Butylbiphenyl is not classified as a

hazardous substance under the 2012 OSHA Hazard Communication Standard.[3] However, a

complete toxicological profile is not available.

Endpoint Result Species Method Reference

Acute Oral

Toxicity (LD50)

Data not

available
--- ---

Skin

Corrosion/Irritatio

n

Data not

available
--- ---

Serious Eye

Damage/Irritation

Data not

available
--- ---

Mutagenicity

(Ames Test)
Non-mutagenic

Salmonella

typhimurium

OECD Guideline

471
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Note: While direct toxicological data for 4,4'-di-tert-Butylbiphenyl is limited, it is always

recommended to handle any chemical with appropriate caution and personal protective

equipment.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical and toxicological

properties are not consistently provided in publicly available safety data sheets. However,

thermochemical properties have been studied using established methodologies.

Thermochemical Properties Determination: The heat capacity of 4,4'-di-tert-butylbiphenyl has

been measured using low-temperature adiabatic calorimetry. The temperatures, enthalpies,

and entropies of melting were determined by means of differential scanning calorimetry. These

methods are standard for characterizing the thermodynamic properties of solid-phase

transitions.

Hazard Identification and Handling
While not classified as hazardous, prudent laboratory practices should always be observed

when handling 4,4'-di-tert-Butylbiphenyl.

Pictograms: None required[1] Signal Word: None required[1] Hazard Statements: None

required[1] Precautionary Statements: None required[1]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical resistant gloves (e.g., nitrile rubber) and a laboratory coat.

Respiratory Protection: Not required under normal conditions of use with adequate

ventilation. If dust is generated, a NIOSH-approved respirator for dusts is recommended.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3] Keep

away from oxidizing agents.[3]

Emergency Procedures
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In the event of an emergency, follow the procedures outlined below.

First-Aid Measures
Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[3] Get medical attention if irritation develops and persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Get medical attention if

symptoms occur.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[3]

Protective Equipment: As in any fire, wear self-contained breathing apparatus and full

protective gear.[3]

Accidental Release Measures
For a minor spill of 4,4'-di-tert-Butylbiphenyl in a laboratory setting, the following workflow

should be followed to ensure safety and proper cleanup.
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Workflow for Minor Spill of 4,4'-di-tert-Butylbiphenyl

Immediate Response

Containment and Cleanup

Decontamination and Disposal

Alert personnel in the immediate area

Ensure adequate ventilation

Don appropriate PPE
(gloves, goggles, lab coat)

Prevent further spread of the solid material

Proceed once protected

Carefully sweep or scoop up the spilled solid

Place into a labeled, sealed container for disposal

Clean the spill area with soap and water

After physical removal

Dispose of contaminated materials as chemical waste

Wash hands thoroughly after cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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